molecular formula C13H15NO3 B8377223 3-(4-Acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide CAS No. 88332-37-0

3-(4-Acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide

Cat. No.: B8377223
CAS No.: 88332-37-0
M. Wt: 233.26 g/mol
InChI Key: AMSFBPFZAZVTNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-Acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

88332-37-0

Molecular Formula

C13H15NO3

Molecular Weight

233.26 g/mol

IUPAC Name

3-(4-acetylphenyl)-N-(2-hydroxyethyl)prop-2-enamide

InChI

InChI=1S/C13H15NO3/c1-10(16)12-5-2-11(3-6-12)4-7-13(17)14-8-9-15/h2-7,15H,8-9H2,1H3,(H,14,17)

InChI Key

AMSFBPFZAZVTNT-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C=CC(=O)NCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 9.5 g (0.05 mole) of 4-acetylcinnamic acid [obtained according to G. H. Cleland, J. Org. Chem., 34, 744 (1969)], of 30 g of thionyl chloride and 40 cc of benzene was brought to reflux for 20 minutes. The solution was concentrated dry under low pressure. The residual solid was dissolved in 100 cc of dioxane and the resulting solution was added, dropy by drop at a temperature of 20° C., to a solution of 9.3 g (0.15 mole) of ethanolamine in 50 cc of dioxane. The mixture was stirred for 1 hour at room temperature, poured into a mixture of 500 g of ice and 20 cc of 10N hydrochloric acid then extracted with chloroform. The organic phase was washed with water and dried on sodium sulfate. By evaporation of the solvent under low pressure there was obtained N-(2-hydroxyethyl)-4-acetylcinnamamide which was purified by recrystallization in ethylacetate. Melting point=124°-125° C. Yield: 4.2 g (36% of theory).
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
9.3 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
500 g
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five
Quantity
40 mL
Type
solvent
Reaction Step Six

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